4-((5-chlorothiophene-2-carboxamido)methyl)-N-(4-fluorophenyl)piperidine-1-carboxamide

• IUPAC Name: 4-[[(5-chlorothiophene-2-carbonyl)amino]methyl]-N-(4-fluorophenyl)piperidine-1-carboxamide
• InChI: InChI=1S/C18H19ClFN3O2S/c19-16-6-5-15(26-16)17(24)21-11-12-7-9-23(10-8-12)18(25)22-14-3-1-13(20)2-4-14/h1-6,12H,7-11H2,(H,21,24)(H,22,25)
• InChI Key: FFQMVZQJJGUUNT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)C2=CC=C(S2)Cl)C(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C18H19ClFN3O2S
• Molecular Weight: 395.9 g/mol

Description

4-((5-chlorothiophene-2-carboxamido)methyl)-N-(4-fluorophenyl)piperidine-1-carboxamide is a useful research compound. Its molecular formula is C18H19ClFN3O2S and its molecular weight is 395.88. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Microwave-Assisted Synthesis

Research has demonstrated the efficiency of microwave irradiation in synthesizing tetrahydrobenzothiophene derivatives, including those with carboxamide groups. This method offers a rapid and efficient route for compound synthesis, which could be relevant to the chemical due to its structural similarities with tetrahydrobenzothiophene derivatives (Abdalha et al., 2011).

Functionalization and Derivative Formation

Studies have explored the synthesis of urea and thiourea derivatives of piperazine doped with various functional groups, highlighting the versatility and potential biological relevance of such compounds. These processes could provide insights into the modification and application of the compound of interest (Reddy et al., 2013).

Potential Biological Activities and Applications

Antiviral and Antimicrobial Activities

Certain derivatives have been synthesized and evaluated for their antiviral and antimicrobial activities. This research suggests that modifications to the core structure, similar to the compound of interest, can confer significant biological activities, which could be of interest for the development of new therapeutic agents (Reddy et al., 2013).

Solvent-Free Synthesis and Spectral Linearity

The synthesis of carboxamide derivatives under solvent-free conditions and their spectral properties have been studied, offering insights into environmentally friendly synthetic routes and the chemical characterization of similar compounds (Thirunarayanan & Sekar, 2013).

Radiotracer Development for PET Imaging

The synthesis of N-(piperidin-1-yl) derivatives, including those labeled with [18F], for potential use in positron emission tomography (PET) imaging of cannabinoid receptors, highlights the application of such compounds in medical imaging and neuroscience research (Katoch-Rouse & Horti, 2003).